Cas no 2680744-84-5 (benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate)

• Product Name: benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate
• CAS No: 2680744-84-5
• MF: C₁₆H₁₆ClN₃O₆S
• MW: 413.832741737366
• CID: 5627034
• PubChem ID: 165930045
• Update Time: 2025-08-05

benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680744-84-5
• EN300-28303744
• benzyl N-[2-chloro-6-(methylsulfamoyl)-4-nitrophenyl]-N-methylcarbamate
• benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate

• Inchi： 1S/C16H16ClN3O6S/c1-18-27(24,25)14-9-12(20(22)23)8-13(17)15(14)19(2)16(21)26-10-11-6-4-3-5-7-11/h3-9,18H,10H2,1-2H3
• InChI Key： POCKFXJMBVLIPS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1N(C(=O)OCC1C=CC=CC=1)C)S(NC)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 413.0448341g/mol
• Monoisotopic Mass: 413.0448341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 130Ų

Additional information on benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate

Comprehensive Overview of Benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate (CAS No. 2680744-84-5)

Benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate (CAS No. 2680744-84-5) is a specialized organic compound with a unique molecular structure that combines multiple functional groups, including a benzyl moiety, a chloro substituent, a methylsulfamoyl group, and a nitrophenyl ring. This compound has garnered attention in pharmaceutical research and agrochemical development due to its potential applications in enzyme inhibition and targeted biological activity. Researchers are particularly interested in its role as a carbamate derivative, which is known for its versatility in drug design and material science.

The synthesis of benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate involves multi-step organic reactions, including nitration, sulfonylation, and carbamate formation. Its CAS number 2680744-84-5 serves as a unique identifier in chemical databases, facilitating its study in high-throughput screening and structure-activity relationship (SAR) analysis. The compound's nitro group and sulfamoyl moiety contribute to its electron-withdrawing properties, making it a candidate for catalytic applications and molecular probes in biochemical assays.

In recent years, the demand for specialty chemicals like benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate has surged due to advancements in precision medicine and green chemistry. Users frequently search for terms such as "carbamate synthesis," "nitrophenyl derivatives," and "methylsulfamoyl applications," reflecting growing interest in its mechanistic studies and industrial scalability. The compound's thermal stability and solubility profile are also key topics in formulation science, particularly for controlled-release systems.

From an SEO perspective, this compound aligns with trending queries like "how to optimize carbamate yield" and "nitrophenyl-based drug candidates." Its structural complexity makes it a subject of interest in computational chemistry, where researchers employ molecular docking and quantum mechanical calculations to predict its interactions. Furthermore, the benzyl group in its structure is often associated with enhanced bioavailability, a hot topic in pharmacokinetics discussions.

Environmental and regulatory compliance aspects of benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate are also critical. Laboratories prioritize sustainable synthesis routes to minimize waste, addressing concerns raised by green chemistry advocates. The compound's biodegradability and ecotoxicological profile are frequently studied to ensure alignment with REACH and other global chemical regulations.

In conclusion, benzyl N-2-chloro-6-(methylsulfamoyl)-4-nitrophenyl-N-methylcarbamate (CAS No. 2680744-84-5) represents a multifunctional chemical entity with broad relevance in life sciences and material engineering. Its synthetic accessibility and functional diversity position it as a valuable tool for innovative research, meeting the evolving needs of scientific communities worldwide.